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Compound of Interest

Compound Name: 2-Phenylazocane

Cat. No.: B15273238

In-depth Technical Guide: 2-Phenylazocane

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Phenylazocane has been identified as a potential dopamine D3 receptor antagonist, a class
of compounds with significant therapeutic promise for various neurological and psychiatric
disorders. This technical guide provides a comprehensive review of the available scientific and
patent literature on 2-Phenylazocane. Due to the limited publicly available research specifically
on 2-Phenylazocane, this guide focuses on the foundational information derived from patent
literature, which remains the primary source of data for this compound. The guide outlines the
presumed pharmacological target, the dopamine D3 receptor, its signaling pathway, and
general experimental protocols relevant to its study.

Core Compound: 2-Phenylazocane

2-Phenylazocane is a heterocyclic organic compound featuring a phenyl group attached to an
azocane ring. Its significance in the field of pharmacology stems from its classification as a
dopamine D3 receptor antagonist, as disclosed in patent literature.

Chemical Structure:
Molecular Formula: CizHioN

Molecular Weight: 189.30 g/mol
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CAS Number: 1379168-02-1

Pharmacological Target: Dopamine D3 Receptor

The primary molecular target of 2-Phenylazocane is the dopamine D3 receptor. The D3
receptor is a G protein-coupled receptor (GPCR) belonging to the D2-like family of dopamine
receptors.

Dopamine D3 Receptor Signhaling Pathway

Dopamine D3 receptors are predominantly coupled to the Gi/o family of G proteins. Upon
activation by an agonist, the receptor initiates a signaling cascade that leads to the inhibition of
adenylyl cyclase. This, in turn, decreases the intracellular concentration of the second
messenger cyclic adenosine monophosphate (CAMP). The reduction in CAMP levels modulates
the activity of downstream effectors such as protein kinase A (PKA), ultimately influencing
neuronal excitability and gene expression.

Diagram of the Dopamine D3 Receptor Signaling Pathway:

ATP

Cell Membrane
I
e gets

Blocks Dopamine D3 Receptor Activates ® Inhibits o Converts o _,» __Activates
] P

Incubate: Separate Bound/
Prepare D3 Receptor Membranes + Radioligand Free Ligand Quantify Radioactivity Calculate IC50 & Ki
Membranes (Scintillation Counting)
+ 2-Phenylazocane (Filtration)
Plate D3 Receptor Add 2-Phenylazocane Add D3 Agonlst Lyse Cells & Calculate 1C50
Expressing Cells Vawlng Concentrations) (e.g., Qulnplrole) Measure cAMP Levels

Click to download full resolution via product page

 To cite this document: BenchChem. ["literature review of 2-Phenylazocane studies”].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b15273238?utm_src=pdf-body
https://www.benchchem.com/product/b15273238?utm_src=pdf-body-img
https://www.benchchem.com/product/b15273238#literature-review-of-2-phenylazocane-studies
https://www.benchchem.com/product/b15273238#literature-review-of-2-phenylazocane-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15273238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15273238#literature-review-of-2-phenylazocane-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b15273238#literature-review-of-2-phenylazocane-studies
https://www.benchchem.com/product/b15273238#literature-review-of-2-phenylazocane-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15273238?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15273238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

